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For Researchers, Scientists, and Drug Development Professionals

Introduction
Octapeptin C1, a member of the octapeptin class of cyclic lipopeptide antibiotics, has garnered

significant interest within the scientific community for its potent antimicrobial activity, particularly

against multidrug-resistant Gram-negative bacteria. This technical guide provides a

comprehensive overview of the core physicochemical properties of Octapeptin C1
hydrochloride, offering crucial data and methodologies for researchers and professionals

engaged in its study and potential therapeutic development.

Chemical and Physical Properties
Octapeptin C1 hydrochloride is a complex molecule comprising a cyclic heptapeptide core

linked to a β-hydroxy fatty acyl side chain. Its fundamental properties are summarized below.

Chemical Structure
The chemical structure of Octapeptin C1 consists of a cyclic peptide of seven amino acids and

a lipid tail.
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A compilation of the key physicochemical data for Octapeptin C1 hydrochloride is presented in

Table 1. It is important to note that while some properties have been experimentally

determined, specific values for pKa and specific rotation are not readily available in the current

literature.

Table 1: Physicochemical Properties of Octapeptin C1 Hydrochloride

Property Value Source/Method

Molecular Formula C₅₀H₈₇N₁₃O₁₀·xHCl PubChem[1]

Molecular Weight 1030.31 g/mol (free base) PubChem[1]

Appearance Colorless amorphous powder BOC Sciences[2]

Melting Point 200°C (with decomposition) BOC Sciences[2]

Solubility

Soluble in Hydrochloric acid.

Specific quantitative data in

common solvents like water,

methanol, ethanol, and DMSO

is not readily available in the

literature.

BOC Sciences[2]

pKa

Not experimentally determined

in the literature. Estimated to

have multiple pKa values due

to the presence of several

amine groups.

N/A

Specific Rotation
Not experimentally determined

in the literature.
N/A

Experimental Protocols
Detailed methodologies are essential for the accurate characterization and synthesis of

Octapeptin C1 hydrochloride. The following sections outline key experimental protocols.

Synthesis of Octapeptin C1 Hydrochloride
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While a specific protocol for Octapeptin C1 hydrochloride is not detailed in the literature, a

representative solid-phase peptide synthesis (SPPS) and purification strategy can be adapted

from the established synthesis of the closely related analog, Octapeptin C4.[3]

Experimental Workflow: Synthesis and Purification of Octapeptin C1 Hydrochloride

Caption: Workflow for the synthesis and purification of Octapeptin C1 hydrochloride.

Determination of Melting Point
The melting point of Octapeptin C1 hydrochloride can be determined using the capillary

method.

Protocol:

A small, finely powdered sample of Octapeptin C1 hydrochloride is packed into a capillary

tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt and the temperature at which it is

completely molten are recorded as the melting range.

Determination of Solubility
A standardized protocol to determine the solubility of Octapeptin C1 hydrochloride in various

solvents is crucial for formulation development.

Protocol:

Add a known excess amount of Octapeptin C1 hydrochloride to a fixed volume of the

solvent to be tested (e.g., water, methanol, ethanol, DMSO) in a sealed vial.

Agitate the mixture at a constant temperature for a sufficient time to ensure equilibrium is

reached (e.g., 24-48 hours).
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Centrifuge the suspension to pellet the undissolved solid.

Carefully withdraw a known volume of the supernatant.

Quantify the concentration of Octapeptin C1 hydrochloride in the supernatant using a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).[4]

Mechanism of Action: Interaction with the Bacterial
Membrane
The primary mechanism of action of Octapeptin C1 involves the disruption of the bacterial cell

membrane. This process can be visualized as a multi-step signaling pathway.

Signaling Pathway: Octapeptin C1 Interaction with the Gram-Negative Bacterial Outer

Membrane

Caption: Proposed mechanism of Octapeptin C1 action on the bacterial outer membrane.

The initial step involves an electrostatic interaction between the positively charged

diaminobutyric acid residues of Octapeptin C1 and the negatively charged phosphate groups

of Lipid A in the bacterial outer membrane. This is followed by the insertion of the hydrophobic

lipid tail into the membrane core, leading to membrane destabilization, increased permeability,

and ultimately, cell death.[5]

Conclusion
This technical guide provides a foundational understanding of the physicochemical properties

of Octapeptin C1 hydrochloride. While key data on its molecular structure and some physical

properties are available, further experimental determination of its pKa, specific rotation, and

detailed solubility in various solvents is warranted to facilitate its continued development as a

potential therapeutic agent. The outlined experimental protocols offer a starting point for

researchers to consistently synthesize, purify, and characterize this promising antibiotic. A

deeper understanding of its interaction with bacterial membranes will continue to drive the

rational design of next-generation octapeptin analogs with improved efficacy and safety

profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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